Cas no 941043-87-4 (1-[2-(Methylsulfanyl)pyridine-3-carbonyl]-4-(3-phenylprop-2-en-1-yl)piperazine)

• Product Name: 1-[2-(Methylsulfanyl)pyridine-3-carbonyl]-4-(3-phenylprop-2-en-1-yl)piperazine
• CAS No: 941043-87-4
• MF: C₂₀H₂₃N₃OS
• MW: 353.481123209
• CID: 6477251
• PubChem ID: 17479902
• Update Time: 2025-05-21

1-[2-(Methylsulfanyl)pyridine-3-carbonyl]-4-(3-phenylprop-2-en-1-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 941043-87-4
• EN300-22538693
• Z26717000
• 1-[2-(methylsulfanyl)pyridine-3-carbonyl]-4-(3-phenylprop-2-en-1-yl)piperazine
• 1-[2-(Methylsulfanyl)pyridine-3-carbonyl]-4-(3-phenylprop-2-en-1-yl)piperazine

• Inchi： 1S/C20H23N3OS/c1-25-19-18(10-5-11-21-19)20(24)23-15-13-22(14-16-23)12-6-9-17-7-3-2-4-8-17/h2-11H,12-16H2,1H3/b9-6+
• InChI Key： NXVBCSMIZYVSQV-RMKNXTFCSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(N1CCN(C/C=C/C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 353.15618354g/mol
• Monoisotopic Mass: 353.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.7Ų

Additional information on 1-[2-(Methylsulfanyl)pyridine-3-carbonyl]-4-(3-phenylprop-2-en-1-yl)piperazine

Comprehensive Overview of 1-[2-(Methylsulfanyl)pyridine-3-carbonyl]-4-(3-phenylprop-2-en-1-yl)piperazine (CAS No. 941043-87-4)

The compound 1-[2-(Methylsulfanyl)pyridine-3-carbonyl]-4-(3-phenylprop-2-en-1-yl)piperazine (CAS No. 941043-87-4) is a sophisticated piperazine derivative with a unique structural framework. Its molecular architecture combines a pyridine-3-carbonyl moiety with a methylsulfanyl group at the 2-position, alongside a 3-phenylprop-2-en-1-yl side chain. This configuration endows the molecule with distinct physicochemical properties, making it a subject of interest in pharmaceutical and chemical research. The presence of both heterocyclic and aryl components suggests potential applications in drug discovery, particularly in modulating biological targets.

In recent years, the demand for piperazine-based compounds has surged due to their versatility in medicinal chemistry. Researchers are increasingly exploring derivatives like 1-[2-(Methylsulfanyl)pyridine-3-carbonyl]-4-(3-phenylprop-2-en-1-yl)piperazine for their potential roles in central nervous system (CNS) therapeutics and enzyme inhibition. The compound's sulfur-containing and conjugated double-bond features align with current trends in designing bioactive small molecules, a hot topic in AI-driven drug discovery platforms. These platforms often prioritize molecules with high binding affinity and low toxicity, both of which are plausible for this derivative given its structural motifs.

From a synthetic chemistry perspective, the 941043-87-4 compound exemplifies modern strategies in multi-step organic synthesis. The incorporation of a methylsulfanyl group and a cinnamyl-like side chain requires precise catalytic cross-coupling or nucleophilic substitution techniques. Such methodologies are frequently discussed in green chemistry forums, where minimizing waste and optimizing atom economy are paramount. This aligns with broader industry shifts toward sustainable synthesis, a recurring theme in academic publications and patent filings.

The pharmacokinetic profile of 1-[2-(Methylsulfanyl)pyridine-3-carbonyl]-4-(3-phenylprop-2-en-1-yl)piperazine remains an area of active investigation. Preliminary in silico studies suggest favorable lipophilicity (LogP) and hydrogen-bonding capacity, which are critical for blood-brain barrier penetration—a key consideration for CNS-targeted drugs. These attributes resonate with trending searches on "drug-likeness predictors" and "ADMET modeling tools," reflecting the growing integration of computational approaches in early-stage drug development.

Beyond pharmaceuticals, this compound’s arylpiperazine core has sparked interest in material science. Its potential as a ligand in coordination chemistry or a monomer for polymeric materials is under exploration, coinciding with rising Google queries on "functional organic materials" and "smart polymers." The phenylpropene segment could further enable photo-responsive applications, a niche yet rapidly expanding field.

In summary, CAS No. 941043-87-4 represents a compelling case study at the intersection of medicinal chemistry, synthetic methodology, and applied materials research. Its structural complexity and multifunctional design cater to contemporary scientific priorities, from targeted therapy development to eco-friendly synthesis. As high-throughput screening and machine learning continue to reshape chemical exploration, compounds like this will likely remain at the forefront of innovation.